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Abstract

Gorlic acid, a cyclopentenyl fatty acid derived from the seeds of Hydnocarpus species, has a
long history rooted in traditional medicine, particularly in the treatment of leprosy. This technical
guide provides a comprehensive overview of Gorlic acid, detailing its discovery,
physicochemical properties, and known biological activities. The document summarizes
guantitative data, outlines experimental methodologies for its isolation, and explores its
interactions with cellular signaling pathways. This guide is intended for researchers, scientists,
and professionals in drug development seeking in-depth technical information on Gorlic acid.

Introduction: Discovery and Historical Context

Gorlic acid is a key constituent of Chaulmoogra oil, a fixed oil extracted from the seeds of
trees belonging to the Hydnocarpus genus.[1][2] Historically, Chaulmoogra oil was one of the
earliest and most effective treatments for leprosy (Hansen's disease), with its use dating back
centuries in traditional Indian and Chinese medicine. The therapeutic properties of the oil were
largely attributed to its uniqgue composition of cyclopentenyl fatty acids, including hydnocarpic
acid, chaulmoogric acid, and gorlic acid.[1][2]

The etymology of "Gorlic acid” can be traced to "gorli oil," another name for Chaulmoogra oil,
with the "-ic" suffix denoting its acidic nature.[3] Early scientific investigations in the late 19th
and early 20th centuries focused on isolating and identifying the active components of
Chaulmoogra oil, leading to the characterization of Gorlic acid and its counterparts. These
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fatty acids were found to possess bactericidal properties against Mycobacterium leprae, the
causative agent of leprosy.[4]

Physicochemical Properties of Gorlic Acid

Gorlic acid, with the IUPAC name (Z)-13-[(1R)-cyclopent-2-en-1-yl]tridec-6-enoic acid, is an
unsaturated fatty acid with a distinctive cyclic structure.[5] Its chemical formula is C1sH300:.

Quantitative Data

The following table summarizes the key quantitative physicochemical properties of Gorlic acid.

Property Value Unit Source(s)
Molecular Weight 278.43 g/mol [6]
CAS Registry Number  502-31-8 - [6]
Melting Point 6 °C [6]
Boiling Point 232.5 °C [6]
Density 0.9436 @ 25 °C g/cm3 [6]
logP (Octanol-Water

N o 5.494 - [4]
Partition Coefficient)
Water Solubility

-5.82 mol/L [4]

(log10ws)

Experimental Protocols
Isolation of Gorlic Acid from Chaulmoogra Oil

A detailed protocol for the isolation of Gorlic acid from Chaulmoogra oil involves the initial
saponification of the oil, followed by the separation of fatty acids and subsequent fractional
distillation of their ethyl esters.

Methodology:
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o Saponification: The Chaulmoogra oil is saponified by refluxing with an alcoholic solution of
potassium hydroxide. This process hydrolyzes the triglycerides into glycerol and the
potassium salts of the fatty acids.

 Liberation of Free Fatty Acids: The resulting soap solution is acidified with a mineral acid
(e.g., hydrochloric acid) to precipitate the free fatty acids. The fatty acid mixture is then
washed with water to remove any remaining salts and glycerol.

o Separation of Solid and Liquid Acids: The mixture of fatty acids is dissolved in 80% ethyl
alcohol and cooled to crystallize the solid fatty acids (chaulmoogric and hydnocarpic acids),
which are then separated by filtration. Gorlic acid remains in the liquid fraction.

 Esterification: The liquid fatty acid fraction is esterified by refluxing with ethanol and a
catalytic amount of sulfuric acid to produce ethyl gorlate.

» Fractional Distillation: The ethyl esters are subjected to fractional distillation under reduced
pressure. Ethyl gorlate, being one of the components, is collected as a specific fraction
based on its boiling point.

» Hydrolysis of Ethyl Gorlate: The purified ethyl gorlate is then hydrolyzed using an alkali (e.g.,
sodium hydroxide) followed by acidification to yield pure Gorlic acid.

Biological Activity and Signaling Pathways

While historical use points to its antibacterial properties, contemporary research has begun to
explore the potential of Gorlic acid in other therapeutic areas, including cancer. It has been
suggested that Gorlic acid may act as an inhibitor of kinase proteins.[7]

Kinase Inhibition

Kinases are a large family of enzymes that play critical roles in cellular signaling by catalyzing
the phosphorylation of specific substrates. Dysregulation of kinase activity is a hallmark of
many diseases, including cancer. While the specific kinases targeted by Gorlic acid are not yet
fully elucidated, its potential as a kinase inhibitor suggests it may interfere with signaling
pathways that control cell growth, proliferation, and survival.
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A general experimental workflow to screen for kinase inhibition by Gorlic acid is outlined
below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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